Cas no 16732-86-8 (Cholest-4-ene)

Cholest-4-ene structure
Cholest-4-ene structure
Product Name:Cholest-4-ene
CAS No:16732-86-8
MF:C27H46
MW:370.654148578644
CID:142495
PubChem ID:12532769
Update Time:2025-04-19

Cholest-4-ene Chemical and Physical Properties

Names and Identifiers

    • Cholest-4-ene
    • 4-cholestene
    • Cholest-4-en
    • Cholest-4-ene100µg
    • cholest-5-ene
    • Coprostene
    • (8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene
    • NS00052336
    • YWHWYTRNKBGSRE-HKQCOZBKSA-N
    • 16732-86-8
    • (8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene
    • Inchi: 1S/C27H46/c1-19(2)9-8-10-20(3)23-14-15-24-22-13-12-21-11-6-7-17-26(21,4)25(22)16-18-27(23,24)5/h11,19-20,22-25H,6-10,12-18H2,1-5H3/t20-,22+,23-,24+,25+,26+,27-/m1/s1
    • InChI Key: YWHWYTRNKBGSRE-HKQCOZBKSA-N
    • SMILES: [C@]12(C)CC[C@@H]3[C@@]4(C)CCCC=C4CC[C@H]3[C@@H]1CC[C@@H]2[C@H](C)CCCC(C)C

Computed Properties

  • Exact Mass: 370.36000
  • Monoisotopic Mass: 370.36
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.942
  • Boiling Point: 447.862°C at 760 mmHg
  • Flash Point: 220.908°C
  • Refractive Index: 1.514
  • PSA: 0.00000
  • LogP: 8.41790

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